![molecular formula C16H23NO2 B4775363 3-methyl-1-[2-(3-methylphenoxy)propanoyl]piperidine](/img/structure/B4775363.png)
3-methyl-1-[2-(3-methylphenoxy)propanoyl]piperidine
Overview
Description
3-methyl-1-[2-(3-methylphenoxy)propanoyl]piperidine is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in scientific research due to its potential therapeutic applications in various fields.
Mechanism of Action
The mechanism of action of 3-methyl-1-[2-(3-methylphenoxy)propanoyl]piperidine is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins involved in cell growth and inflammation. It has also been shown to interact with certain receptors in the brain and nervous system.
Biochemical and Physiological Effects
Studies have shown that 3-methyl-1-[2-(3-methylphenoxy)propanoyl]piperidine has various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins involved in cell growth and inflammation. It has also been shown to increase the levels of certain neurotransmitters in the brain, which may have a neuroprotective effect.
Advantages and Limitations for Lab Experiments
The advantages of using 3-methyl-1-[2-(3-methylphenoxy)propanoyl]piperidine in lab experiments include its potential therapeutic applications in various fields and its ability to inhibit the activity of certain enzymes and proteins. However, its mechanism of action is not fully understood, and further research is needed to determine its safety and efficacy.
Future Directions
There are several future directions for research on 3-methyl-1-[2-(3-methylphenoxy)propanoyl]piperidine. One direction is to further investigate its potential therapeutic applications in cancer research, neurological disorders, and inflammation. Another direction is to study its mechanism of action and identify potential targets for drug development. Additionally, further research is needed to determine its safety and efficacy in humans.
Scientific Research Applications
3-methyl-1-[2-(3-methylphenoxy)propanoyl]piperidine has been studied for its potential therapeutic applications in various fields. In cancer research, it has been shown to inhibit the growth of certain cancer cells by inducing apoptosis and inhibiting cell proliferation. In neurological disorders, it has been studied for its potential as a neuroprotective agent and in the treatment of Alzheimer's disease. Additionally, it has been studied for its potential as an anti-inflammatory and analgesic agent.
properties
IUPAC Name |
2-(3-methylphenoxy)-1-(3-methylpiperidin-1-yl)propan-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO2/c1-12-6-4-8-15(10-12)19-14(3)16(18)17-9-5-7-13(2)11-17/h4,6,8,10,13-14H,5,7,9,11H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQTKOGRLMLRLRW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)C(=O)C(C)OC2=CC=CC(=C2)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Methylphenoxy)-1-(3-methylpiperidin-1-yl)propan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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